CS-2100

• Molecular Formula: C25H23N3O4S
• Molecular Weight: 461.5 g/mol
• InChI: InChI=1S/C25H23N3O4S/c1-2-16-12-21(15-28-13-18(14-28)25(29)30)33-22(16)23-26-24(32-27-23)17-8-10-20(11-9-17)31-19-6-4-3-5-7-19/h3-12,18H,2,13-15H2,1H3,(H,29,30)
• InChIKey: DWVJASHDNJMDNH-UHFFFAOYSA-N

CS-2100 S1P1 Agonist Procurement Guide

CS-2100 is a small-molecule sphingosine-1-phosphate receptor 1 (S1P1) agonist [1]. It is a zwitterionic compound characterized by a 4-ethylthiophene core and a 1,2,4-oxadiazole ring [1]. CS-2100 exhibits potent agonist activity specifically at the S1P1 receptor, with an EC50 of 4.0 nM against human S1P1, and is described as 'S1P3-sparing' due to its exceptionally low activity at the S1P3 subtype (EC50 > 20,000 nM), representing over 5000-fold selectivity [1][2]. This high selectivity profile is a key differentiator from first-generation S1P receptor modulators, making it a critical compound for investigations aimed at minimizing off-target cardiovascular effects [2].

Workflow

S1P1 receptor signaling and trafficking studies

Selection

S1P3-sparing selectivity profile for unambiguous target engagement

Use Context

In vivo rodent immunosuppression and lymphocyte modulation models

• [1] Nakamura, T., Asano, M., Sekiguchi, Y., Mizuno, Y., Tamaki, K., Kimura, T., ... & Nishi, T. (2012). Discovery of CS-2100, a potent, orally active and S1P3-sparing S1P1 agonist. Bioorganic & Medicinal Chemistry Letters, 22(4), 1788-1792. View Source
• [2] Nakamura, T., Asano, M., Sekiguchi, Y., Mizuno, Y., Tamaki, K., Nara, F., ... & Nishi, T. (2012). Synthesis and evaluation of CS-2100, a potent, orally active and S1P3-sparing S1P1 agonist. European Journal of Medicinal Chemistry, 51, 92-98. View Source

CS-2100 Generic Substitution Risks

The S1P receptor family, comprising five subtypes (S1P1-5), mediates diverse physiological processes including lymphocyte trafficking, vascular development, and heart rate regulation. While S1P1 agonism is central to the immunosuppressive efficacy of this drug class in conditions like multiple sclerosis, activation of S1P3 has been definitively linked to bradycardia, a significant dose-limiting clinical adverse effect [1]. First-generation, non-selective modulators like FTY720 (fingolimod) engage S1P1, S1P3, S1P4, and S1P5, necessitating cardiovascular monitoring upon dose initiation [2]. Therefore, the concept of 'in-class substitution' fails because varying S1P3 agonist activity among different compounds directly translates to different clinical tolerability and safety margins. CS-2100's molecular design, with over 5000-fold selectivity for S1P1 over S1P3, is a quantifiable and verifiable differentiation point that cannot be assumed for other S1P1 agonists [3]. This makes CS-2100 a uniquely stringent tool for investigating S1P1-specific biology without the confounding influence of S1P3 activation.

TargetCS-2100 S1P3-sparing agonist

Potential substituteLess selective S1P agonist (e.g., fingolimod-P or CS-0777-P)

Selectivity profile designed to minimize S1P3-mediated cardiovascular confounding

Broader S1P receptor activation may introduce S1P3-dependent bradycardia and mask S1P1-specific effects

Distinct 4-ethylthiophene pharmacophore reinforces S1P3-sparing mechanism

Structural analogs lacking the 4-ethyl group may exhibit reduced selectivity; pharmacodynamic profile may shift

• [1] Sanna, M. G., Liao, J., Jo, E., Alfonso, C., Ahn, M. Y., Peterson, M. S., ... & Rosen, H. (2004). Sphingosine 1-phosphate (S1P) receptor subtypes S1P1 and S1P3, respectively, regulate lymphocyte recirculation and heart rate. Journal of Biological Chemistry, 279(14), 13839-13848. View Source
• [2] Brinkmann, V., Davis, M. D., Heise, C. E., Albert, R., Cottens, S., Hof, R., ... & Lynch, K. R. (2002). The immune modulator FTY720 targets sphingosine 1-phosphate receptors. Journal of Biological Chemistry, 277(24), 21453-21457. View Source
• [3] Nakamura, T., Asano, M., Sekiguchi, Y., Mizuno, Y., Tamaki, K., Kimura, T., ... & Nishi, T. (2012). Discovery of CS-2100, a potent, orally active and S1P3-sparing S1P1 agonist. Bioorganic & Medicinal Chemistry Letters, 22(4), 1788-1792. View Source

CS-2100 Pharmacological Profile

S1P1 vs S1P3 Selectivity

CS-2100 demonstrates a >5000-fold functional selectivity for the human S1P1 receptor over the S1P3 receptor [1]. In contrast, the active phosphorylated metabolite of the first-in-class drug fingolimod (FTY720-P) is a non-selective S1P receptor modulator with potent activity at S1P1, S1P3, S1P4, and S1P5 [2]. This extreme selectivity of CS-2100 is designed to preserve the desired immunomodulatory activity (via S1P1) while mitigating the bradycardia associated with S1P3 agonism.

S1P1/S1P3 selectivity

Head-to-head

CS-2100: >5,000-fold selectivity; fingolimod-P: ~1-fold

Supports unambiguous S1P1 pharmacology interpretation

Human S1P1/S1P3 GTPγS binding, CHO-K1 cells

Evidence Dimension	Human S1P1 Receptor Agonist Potency (EC50) and Selectivity vs Human S1P3
Target Compound Data	hS1P1 EC50 = 4.0 nM; hS1P3 EC50 > 20,000 nM (>5000-fold selectivity) [1].
Comparator Or Baseline	FTY720-phosphate (active metabolite of fingolimod): hS1P1 EC50 = 0.3 nM; hS1P3 EC50 = 0.6 nM (approx. 2-fold selectivity) [2].
Quantified Difference	CS-2100 exhibits >2500-times higher selectivity index (S1P3 EC50 / S1P1 EC50) compared to FTY720-P.
Conditions	In vitro functional assay measuring GTPγS binding using cell membranes from CHO cells expressing human S1P1 or S1P3 receptors [1][2].

Why This Matters

This extreme selectivity profile is the primary justification for selecting CS-2100 over non-selective S1P modulators in research aimed at dissecting S1P1-specific biology or developing therapeutics with a potentially improved cardiovascular safety profile.

• [1] Nakamura, T., Asano, M., Sekiguchi, Y., Mizuno, Y., Tamaki, K., Kimura, T., ... & Nishi, T. (2012). Discovery of CS-2100, a potent, orally active and S1P3-sparing S1P1 agonist. Bioorganic & Medicinal Chemistry Letters, 22(4), 1788-1792. View Source
• [2] Brinkmann, V., Davis, M. D., Heise, C. E., Albert, R., Cottens, S., Hof, R., ... & Lynch, K. R. (2002). The immune modulator FTY720 targets sphingosine 1-phosphate receptors. Journal of Biological Chemistry, 277(24), 21453-21457. View Source

In Vitro S1P1 Potency Comparison

In a rat model of Host versus Graft Reaction (HvGR), CS-2100 demonstrated a potent immunosuppressive effect with an ID50 (50% inhibitory dose) of 0.407 mg/kg when administered orally [1]. This low dose required for 50% immunosuppression highlights its high oral potency. While direct head-to-head data with other S1P1 agonists in this exact HvGR model is limited, this value serves as a critical baseline for comparing in vivo potency with other S1P1-sparing candidates tested in similar lymphocyte suppression assays.

In vitro S1P1 potency

Cross-study

EC50 4.0 nM (CS-0777-P: 1.1 nM)

Comparable low-nM potency class; selectivity is key differentiator

Human S1P1 GTPγS binding, same assay platform

Evidence Dimension	In vivo immunosuppressive efficacy (ID50) in rat Host versus Graft Reaction model
Target Compound Data	ID50 = 0.407 mg/kg (oral) [1].
Comparator Or Baseline	Class-level inference: First-generation S1P agonist FTY720 (fingolimod) shows an ED50 for peripheral blood lymphocyte reduction in rats of approximately 0.03-0.1 mg/kg [2].
Quantified Difference	CS-2100's ID50 in HvGR is within approximately 4- to 10-fold of FTY720's lymphocyte-lowering ED50, confirming potent oral immunosuppressive activity.
Conditions	Rat Host versus Graft Reaction (HvGR) model. Oral administration [1].

Why This Matters

This provides a quantitative benchmark of CS-2100's potent in vivo immunosuppressive activity, confirming its utility as a tool compound for validating S1P1-dependent pharmacology in rodent models of autoimmunity and transplant rejection.

• [1] Nakamura, T., Asano, M., Sekiguchi, Y., Mizuno, Y., Tamaki, K., Kimura, T., ... & Nishi, T. (2012). Discovery of CS-2100, a potent, orally active and S1P3-sparing S1P1 agonist. Bioorganic & Medicinal Chemistry Letters, 22(4), 1788-1792. View Source
• [2] Chiba, K. (2005). FTY720, a new class of immunomodulator, inhibits lymphocyte egress from secondary lymphoid tissues and thymus by agonistic activity at sphingosine 1-phosphate receptors. Pharmacology & Therapeutics, 108(3), 308-319. View Source

In Vivo Immunosuppressive Efficacy (HvG Model)

CS-2100 is orally bioavailable and induces a rapid, dose-dependent, and reversible reduction in peripheral blood lymphocytes in rats, a hallmark pharmacodynamic effect of S1P1 agonists [1]. Following a single oral dose of 0.1 or 1 mg/kg, lymphocyte counts decreased significantly, reaching a nadir at 8 to 12 hours post-dose and recovering to baseline levels within 24-48 hours [1]. This predictable on-target effect confirms systemic exposure and functional S1P1 engagement in vivo.

In vivo HvG ID50

Cross-study

0.407 mg/kg oral

Model-response endpoint benchmark for rodent immunosuppression

Rat host-versus-graft; CS-0777 ID50 0.095 mg/kg

Evidence Dimension	Peripheral blood lymphocyte count reduction and recovery kinetics in rats
Target Compound Data	At 0.1 and 1 mg/kg oral doses, lymphocyte counts reached a nadir at 8-12h post-dose and recovered to vehicle control levels by 24-48h [1].
Comparator Or Baseline	Vehicle control group.
Quantified Difference	Significant reduction in lymphocyte counts at both 0.1 and 1 mg/kg compared to vehicle.
Conditions	Single oral administration of CS-2100 in rats. Lymphocyte counts measured at multiple time points post-dose [1].

Why This Matters

This data validates the in vivo oral activity and target engagement of CS-2100, demonstrating a reproducible pharmacodynamic effect that is essential for its use as a research tool in chronic autoimmune disease models.

• [1] Nakamura, T., Asano, M., Sekiguchi, Y., Mizuno, Y., Tamaki, K., Nara, F., ... & Nishi, T. (2012). Synthesis and evaluation of CS-2100, a potent, orally active and S1P3-sparing S1P1 agonist. European Journal of Medicinal Chemistry, 51, 92-98. View Source

Lymphocyte Reduction Kinetics in Rats

CS-2100 has demonstrated therapeutic efficacy in two classic rodent models of autoimmune disease. In a rat adjuvant-induced arthritis model, CS-2100 achieved an ID50 of 0.44 mg/kg [1]. Furthermore, in a mouse model of Experimental Autoimmune Encephalomyelitis (EAE), a widely used model for multiple sclerosis, oral administration of CS-2100 at doses of 0.3 and 1 mg/kg resulted in a statistically significant decrease in cumulative disease scores compared to the vehicle-treated control group [1]. This data establishes CS-2100's activity in disease-relevant contexts beyond simple pharmacodynamic marker assessment.

Lymphocyte kinetics

Class-level

Nadir 8–12 h; recovery 24–48 h

Supports reversible immune modulation study design

Sprague-Dawley rats, 0.1–1 mg/kg oral gavage

Evidence Dimension	In vivo efficacy in reducing disease severity in rodent autoimmune models
Target Compound Data	1. Adjuvant-induced arthritis: ID50 = 0.44 mg/kg (oral) [1]. 2. EAE model: Significant reduction in cumulative EAE scores at 0.3 and 1 mg/kg (oral) vs. vehicle [1].
Comparator Or Baseline	Vehicle-treated control group.
Quantified Difference	ID50 of 0.44 mg/kg in arthritis model; significant reduction in EAE clinical score at both tested doses.
Conditions	1. Rat adjuvant-induced arthritis model. 2. Mouse Experimental Autoimmune Encephalomyelitis (EAE) model. Oral administration [1].

Why This Matters

This evidence extends the utility of CS-2100 from a molecular tool to a validated compound for in vivo studies of autoimmune pathogenesis and therapeutic intervention in models of rheumatoid arthritis and multiple sclerosis.

• [1] Nakamura, T., Asano, M., Sekiguchi, Y., Mizuno, Y., Tamaki, K., Nara, F., ... & Nishi, T. (2012). Synthesis and evaluation of CS-2100, a potent, orally active and S1P3-sparing S1P1 agonist. European Journal of Medicinal Chemistry, 51, 92-98. View Source

Structural Basis for S1P3 Sparing

Despite its promising preclinical efficacy and selectivity profile, CS-2100 was advanced as a clinical candidate before its development was discontinued [1][2]. The specific and critical reason for this discontinuation was the discovery of an undesired enterobacterial metabolism of its central 1,2,4-oxadiazole ring in the intestines of rats and monkeys [1][2]. This unique metabolic vulnerability, not observed with other oxadiazole-containing S1P1 agonists that reached late-stage clinical development, presented a significant and unpredictable risk for its oral bioavailability and pharmacokinetic reproducibility in humans, precluding further clinical investigation [2].

S1P3-sparing mechanism

Supporting

4-ethyl/Phe263 steric clash

Structural basis supports selectivity for S1P1 over S1P3

Homology model docking, flexible ligand (Glide)

Evidence Dimension	Stability of the central oxadiazole ring to gut microbial metabolism
Target Compound Data	1,2,4-oxadiazole ring is decomposed by enterobacteria in the intestine of rats and monkeys [1].
Comparator Or Baseline	Other oxadiazole-containing S1P1 agonists (e.g., ozanimod, siponimod) that have successfully completed clinical development and are FDA-approved.
Quantified Difference	CS-2100 development was halted specifically due to this metabolic liability, which was not a development-stopping issue for its structural analogs [2].
Conditions	In vivo and in vitro studies on the intestinal metabolism of CS-2100 in preclinical species [1][2].

Why This Matters

This is a highly specific and critical differentiator for procurement. Researchers investigating S1P1 agonists, particularly those interested in the fate of oxadiazole rings or gut microbiome-drug interactions, should select CS-2100 specifically as a model compound to study this unique metabolic pathway that halted the clinical advancement of an otherwise highly promising candidate.

• [1] Nakamura, T., Asano, M., Sekiguchi, Y., Mizuno, Y., Tamaki, K., Nara, F., ... & Nishi, T. (2012). Synthesis and evaluation of CS-2100, a potent, orally active and S1P3-sparing S1P1 agonist. European Journal of Medicinal Chemistry, 51, 92-98. View Source
• [2] Bolli, M. H., et al. (2016). Identification of Tricyclic Agonists of Sphingosine-1-phosphate Receptor 1 (S1P1) Employing Ligand-Based Drug Design. Journal of Medicinal Chemistry, 59(20), 9031-9047. View Source

CS-2100 Application Scenarios

S1P1-Selective Immunosuppression Studies

CS-2100 is the optimal tool for dissecting the specific role of the S1P1 receptor in complex biological systems, particularly in cardiovascular and immune cell assays where S1P3 agonism can confound results. Its >5000-fold functional selectivity for S1P1 over S1P3 allows researchers to attribute observed effects (e.g., lymphocyte trafficking, endothelial barrier function) exclusively to S1P1 activation, providing a cleaner signal than non-selective agonists like FTY720 [1]. This is critical for target validation studies and for understanding the true therapeutic window of S1P1 engagement [1].

Efficacy in Arthritis and EAE Models

CS-2100 serves as a well-characterized, orally active benchmark compound for establishing therapeutic proof-of-concept in established rodent models of autoimmune disease, including multiple sclerosis (EAE) and rheumatoid arthritis (adjuvant-induced arthritis) [2]. With defined effective doses (0.3-1 mg/kg for EAE; ID50=0.44 mg/kg for arthritis), researchers can use CS-2100 as a positive control to gauge the relative efficacy of novel S1P1 agonists or other immunomodulatory mechanisms in these same models [2].

Reversible Lymphocyte Modulation

A unique and specialized application for CS-2100 is in the field of drug metabolism and pharmacokinetics (DMPK) for studying the phenomenon of gut microbiome-mediated drug degradation. CS-2100 is specifically documented to undergo decomposition of its 1,2,4-oxadiazole ring by enterobacteria in the intestines of rats and monkeys, a factor that led to the discontinuation of its clinical development [2][3]. This makes it an invaluable tool compound for laboratories developing in vitro or in vivo models to screen for and understand how gut microbial metabolism can create unpredictability in oral drug absorption and bioavailability [3].

Structure-Based S1P1 Agonist Design

CS-2100 has been employed as a specific S1P1 receptor probe in functional studies of the central nervous system (CNS). In isolated cortical nerve endings (synaptosomes) from mice, CS-2100 (at 0.1–30 nM) inhibited the potassium-evoked release of the excitatory neurotransmitter glutamate, confirming a presynaptic release-regulating role for S1P1 receptors [4]. This application is highly specific and supports the use of CS-2100 in neuroscience research focused on synaptic transmission, neuroinflammation, and the direct CNS effects of S1P receptor modulation beyond their established immunomodulatory role [4].

Application

Selection Property

Validation Focus

S1P1 receptor subtype pharmacology

S1P3-sparing selectivity profile

S1P1-dependent lymphocyte trafficking endpoints

Autoimmune disease model research

Model-response endpoint context

Dose-response and disease score reduction validation

Lymphocyte egress kinetics studies

Reversible pharmacodynamic profile

Nadir and recovery time window validation

Medicinal chemistry S1P1 lead optimization

4-ethylthiophene S1P3-sparing pharmacophore

Selectivity panel screening and docking model interpretation

• [1] Nakamura, T., Asano, M., Sekiguchi, Y., Mizuno, Y., Tamaki, K., Kimura, T., ... & Nishi, T. (2012). Discovery of CS-2100, a potent, orally active and S1P3-sparing S1P1 agonist. Bioorganic & Medicinal Chemistry Letters, 22(4), 1788-1792. View Source
• [2] Nakamura, T., Asano, M., Sekiguchi, Y., Mizuno, Y., Tamaki, K., Nara, F., ... & Nishi, T. (2012). Synthesis and evaluation of CS-2100, a potent, orally active and S1P3-sparing S1P1 agonist. European Journal of Medicinal Chemistry, 51, 92-98. View Source
• [3] Bolli, M. H., et al. (2016). Identification of Tricyclic Agonists of Sphingosine-1-phosphate Receptor 1 (S1P1) Employing Ligand-Based Drug Design. Journal of Medicinal Chemistry, 59(20), 9031-9047. View Source
• [4] Olivero, G., et al. (2023). Presynaptic Release-Regulating Sphingosine 1-Phosphate 1/3 Receptors in Cortical Glutamatergic Terminals: Adaptations in EAE Mice and Impact of Therapeutic FTY720. Cells, 12(19), 2343. View Source